Cas no 1355202-02-6 (1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline
• CAS No: 1355202-02-6
• MF: C₁₈H₂₂N₂S
• MW: 298.445683002472
• CID: 5060182
• Update Time: 2025-06-15

1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(5-(tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline
• 1-(5-tert-Butylsulfanyl-pyridin-2-yl)-1,2,3,4-tetrahydro-quinoline
• 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C18H22N2S/c1-18(2,3)21-15-10-11-17(19-13-15)20-12-6-8-14-7-4-5-9-16(14)20/h4-5,7,9-11,13H,6,8,12H2,1-3H3
• InChI Key： FQTRRNSYOTVATG-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=C1)N1C2C=CC=CC=2CCC1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 339
• XLogP3: 4.8
• Topological Polar Surface Area: 41.4

Additional information on 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline

1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline: A Comprehensive Overview

1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline (CAS No. 1355202-02-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline is characterized by a tetrahydroquinoline core fused with a pyridine ring substituted with a tert-butylthio group. The tert-butylthio moiety is particularly noteworthy as it imparts significant steric and electronic effects that can influence the compound's biological activity. The presence of this group can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

The synthesis of 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline has been reported in several studies. One common approach involves the reaction of 2-chloro-5-(tert-butylthio)pyridine with 1,2,3,4-tetrahydroquinoline in the presence of a suitable base. This method typically yields high purity and good yields of the desired product. Another synthetic route involves the palladium-catalyzed coupling reaction between 5-(tert-butylthio)pyridine and a suitable tetrahydroquinoline derivative. These synthetic strategies have been optimized to ensure high efficiency and scalability for potential industrial applications.

In terms of biological activities, 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline has shown promising results in various preclinical studies. Recent research has focused on its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline has also been investigated for its antiviral properties. Preliminary studies have shown that it can inhibit the replication of certain viruses by interfering with key viral enzymes or pathways. This makes it a candidate for further exploration in the development of antiviral therapies.

In the realm of cancer research, 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline has exhibited cytotoxic activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

To further validate these promising results, ongoing clinical trials are being conducted to evaluate the safety and efficacy of 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline in human subjects. Preliminary data from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. These trials are crucial for determining its therapeutic window and identifying any potential side effects.

In conclusion, 1-(5-(Tert-Butylthio)pyridin-2-yl)-1,2,3,4-tetrahydroquinoline (CAS No. 1355202-02-6) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As more data from ongoing clinical trials become available, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies alike.